Cas no 642977-22-8 (1-cyclohexanecarbonyl-3-(4-sulfamoylphenyl)thiourea)

• Product Name: 1-cyclohexanecarbonyl-3-(4-sulfamoylphenyl)thiourea
• CAS No: 642977-22-8
• MF: C₁₄H₁₉N₃O₃S₂
• MW: 341.448960542679
• CID: 6527342
• Update Time: 2025-07-23

1-cyclohexanecarbonyl-3-(4-sulfamoylphenyl)thiourea Chemical and Physical Properties

Names and Identifiers

• 1-cyclohexanecarbonyl-3-(4-sulfamoylphenyl)thiourea
• N-({[4-(aminosulfonyl)phenyl]amino}carbonothioyl)cyclohexanecarboxamide
• N-[(4-sulfamoylphenyl)carbamothioyl]cyclohexanecarboxamide

• Inchi： 1S/C14H19N3O3S2/c15-22(19,20)12-8-6-11(7-9-12)16-14(21)17-13(18)10-4-2-1-3-5-10/h6-10H,1-5H2,(H2,15,19,20)(H2,16,17,18,21)
• InChI Key： JULGDQCQOZORRV-UHFFFAOYSA-N
• SMILES： C1(C(NC(NC2=CC=C(S(N)(=O)=O)C=C2)=S)=O)CCCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas N-acyl-phenylthioureas

Additional information on 1-cyclohexanecarbonyl-3-(4-sulfamoylphenyl)thiourea

Introduction to 1-cyclohexanecarbonyl-3-(4-sulfamoylphenyl)thiourea (CAS No. 642977-22-8) and Its Emerging Applications in Chemical Biology

The compound 1-cyclohexanecarbonyl-3-(4-sulfamoylphenyl)thiourea (CAS No. 642977-22-8) represents a fascinating intersection of organic chemistry and pharmaceutical innovation. As a heterocyclic sulfonamide derivative, this molecule has garnered significant attention in recent years due to its structural versatility and potential biological activity. The presence of both a cyclohexanecarbonyl group and a thiourea moiety, coupled with the electron-withdrawing effect of the 4-sulfamoylphenyl group, endows the compound with unique chemical properties that make it a promising candidate for further exploration in drug discovery and medicinal chemistry.

In the realm of chemical biology, the development of novel sulfonamide-based compounds has been extensively studied for their ability to modulate enzyme activity and interact with biological targets. The sulfamoylphenyl moiety, in particular, is well-documented for its role in enhancing binding affinity and selectivity in small-molecule inhibitors. This feature has been leveraged in the design of therapeutic agents targeting various diseases, including cancer, inflammation, and infectious disorders. The incorporation of a thiourea group into the molecular framework further expands the compound's potential by introducing additional hydrogen bonding capabilities and electronic tunability, which can be exploited to fine-tune pharmacokinetic profiles.

Recent advancements in computational chemistry have enabled more sophisticated virtual screening approaches to identify lead compounds with high binding affinity to biological targets. The structural motif of 1-cyclohexanecarbonyl-3-(4-sulfamoylphenyl)thiourea (CAS No. 642977-22-8) aligns well with known pharmacophores recognized by enzymes such as kinases and proteases. Studies have demonstrated that sulfonamide derivatives can act as potent inhibitors by competing with natural substrates or by inducing conformational changes in target proteins. The cyclohexanecarbonyl group provides steric hindrance that can optimize binding interactions, while the thiourea moiety serves as a versatile scaffold for further derivatization.

The synthesis of 1-cyclohexanecarbonyl-3-(4-sulfamoylphenyl)thiourea involves multi-step organic reactions that highlight the compound's synthetic accessibility. Traditional methods include condensation reactions between cyclohexanecarbonyl chloride and 4-sulfamoylaniline, followed by thiourea addition under controlled conditions. Modern synthetic techniques have also explored catalytic approaches to improve yield and purity, reducing the environmental impact of production processes. These advancements are crucial for scaling up synthesis while maintaining high-quality standards necessary for preclinical and clinical studies.

One of the most compelling aspects of this compound is its potential application in developing kinase inhibitors, which are critical targets in oncology research. Kinases play a pivotal role in cell signaling pathways associated with proliferation and survival, making them attractive therapeutic targets for cancer treatment. Preclinical studies have shown that sulfonamide-thiourea hybrids exhibit inhibitory effects on various kinases by binding to their active sites and disrupting normal signaling cascades. The structural features of 1-cyclohexanecarbonyl-3-(4-sulfamoylphenyl)thiourea (CAS No. 642977-22-8) make it an ideal candidate for further investigation into this area.

Moreover, the compound's ability to cross the blood-brain barrier has opened new avenues for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Sulfonamide derivatives have demonstrated neuroprotective properties by modulating neurotransmitter systems and reducing oxidative stress. The thiourea group enhances solubility and permeability, facilitating brain penetration while maintaining stability within biological systems. This dual functionality positions 1-cyclohexanecarbonyl-3-(4-sulfamoylphenyl)thiourea (CAS No. 642977-22-8) as a versatile tool for exploring novel therapeutic strategies in neuroscience.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like this sulfonamide-thiourea hybrid. Predictive models trained on large datasets can forecast binding affinities, metabolic stability, and toxicity profiles with remarkable accuracy. By leveraging these computational tools, researchers can prioritize compounds for experimental validation more efficiently than traditional methods alone would allow. This synergy between experimental chemistry and computational biology underscores the importance of interdisciplinary approaches in modern pharmaceutical research.

In conclusion,1-cyclohexanecarbonyl-3-(4-sulfamoylphenyl)thiourea (CAS No. 642977-22-8) exemplifies how structural innovation can yield compounds with significant therapeutic potential across multiple disease areas including oncology and neurodegenerative disorders. Its unique combination of functional groups—cyclohexanecarbonyl,sulfamoylphenyl,and thiourea—provides a rich scaffold for further chemical manipulation while offering inherent advantages such as improved solubility and bioavailability. As research continues to uncover new applications for sulfonamide derivatives,1-cyclohexanecarbonyl-3-(4-sulfamoylphenyl)thiourea is poised to play an important role in shaping future therapeutic landscapes.